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Compound of Interest

Compound Name: Iodoethane-13C2

Cat. No.: B1610209 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety data and handling precautions for

Iodoethane-13C2 (CAS No: 34189-74-7). The information presented is crucial for ensuring

safe laboratory practices and minimizing risks associated with the use of this isotopically

labeled compound. The safety profile of Iodoethane-13C2 is considered analogous to its non-

labeled counterpart, iodoethane, due to the identical chemical reactivity.

Core Safety and Hazard Information
Iodoethane-13C2 is a hazardous chemical that requires careful handling. It is classified as

harmful if swallowed, causes skin and serious eye irritation, and may cause an allergic skin

reaction.[1] Furthermore, it may cause allergy or asthma symptoms or breathing difficulties if

inhaled and may cause respiratory irritation.[1] It is also suspected of causing genetic defects.

GHS Classification
The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides

a standardized framework for hazard communication. The GHS classification for Iodoethane-
13C2 is as follows:
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Hazard Class Category

Acute Toxicity, Oral Category 4

Skin Corrosion/Irritation Category 2

Serious Eye Damage/Eye Irritation Category 2

Respiratory Sensitization Category 1

Skin Sensitization Category 1

Germ Cell Mutagenicity Category 2

Specific Target Organ Toxicity (Single Exposure) Category 3 (Respiratory system)

Source: PubChem, Sigma-Aldrich[1]

Hazard and Precautionary Statements
The following tables summarize the applicable H-codes (Hazard Statements) and P-codes

(Precautionary Statements) for Iodoethane-13C2.

Hazard Statements (H-Codes)

Code Statement

H302 Harmful if swallowed

H315 Causes skin irritation

H317 May cause an allergic skin reaction

H319 Causes serious eye irritation

H334
May cause allergy or asthma symptoms or

breathing difficulties if inhaled

H335 May cause respiratory irritation

H341 Suspected of causing genetic defects

Source: Sigma-Aldrich
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Precautionary Statements (P-Codes)

Code Statement

P202
Do not handle until all safety precautions have

been read and understood

P280
Wear protective gloves/protective clothing/eye

protection/face protection

P301 + P312
IF SWALLOWED: Call a POISON

CENTER/doctor if you feel unwell

P302 + P352 IF ON SKIN: Wash with plenty of water

P305 + P351 + P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing

P308 + P313
IF exposed or concerned: Get medical

advice/attention

Source: Sigma-Aldrich

Physical and Chemical Properties
A thorough understanding of the physical and chemical properties of a substance is

fundamental to its safe handling.
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Property Value

Molecular Formula 13C2H5I[2]

Molecular Weight 157.95 g/mol [2]

Appearance Colorless to light yellow liquid

Boiling Point 69-73 °C (lit.)

Melting Point -108 °C (lit.)

Density 1.975 g/mL at 25 °C

Flash Point 72 °C (161.6 °F) - closed cup

Refractive Index n20/D 1.512 (lit.)

Storage Temperature 2-8°C

Toxicological Data
Toxicological data provides critical information about the potential adverse effects of a

substance on living organisms. The following data is for iodoethane, which is expected to be

representative of Iodoethane-13C2.

Test Species Route Value

LD50 Rat Oral 330 mg/kg

LC50 Rat Inhalation 65 mg/L (0.5h)

Source: Fisher Scientific

Experimental Protocols: Safe Handling Procedures
While specific, citable experimental protocols for the handling of Iodoethane-13C2 are not

typically published, the following represents a standard operating procedure (SOP) based on

established safety data and best laboratory practices.

Engineering Controls
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Fume Hood: All work with Iodoethane-13C2 must be conducted in a properly functioning

chemical fume hood to minimize inhalation exposure.

Ventilation: Ensure adequate general laboratory ventilation.

Safety Shower and Eyewash Station: A safety shower and eyewash station must be readily

accessible in the immediate work area.

Personal Protective Equipment (PPE)
Eye Protection: Chemical safety goggles are mandatory. A face shield should be worn when

there is a risk of splashing.

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile, neoprene). Inspect

gloves for any signs of degradation before and during use.

Skin and Body Protection: A lab coat must be worn. Additional protective clothing, such as an

apron or coveralls, may be necessary depending on the scale of the work.

Respiratory Protection: If working outside of a fume hood or if there is a potential for

exposure above established limits, a NIOSH-approved respirator with an appropriate

cartridge for organic vapors should be used.

Handling and Storage
Handling:

Avoid contact with skin, eyes, and clothing.

Avoid inhalation of vapor or mist.

Use in a well-ventilated area, preferably a fume hood.

Keep away from heat, sparks, and open flames.

Take precautionary measures against static discharge.

Storage:
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Store in a tightly closed container in a dry, cool, and well-ventilated place.[3]

Protect from direct sunlight.[3]

Store at the recommended temperature of 2-8°C.

Incompatible with strong oxidizing agents.[3]

Emergency Procedures
In case of skin contact: Immediately wash off with plenty of water for at least 15 minutes.[3] If

skin irritation persists, seek medical attention.[3]

In case of eye contact: Rinse immediately with plenty of water, also under the eyelids, for at

least 15 minutes.[4] Get medical attention.

If inhaled: Move to fresh air.[3] If not breathing, give artificial respiration.[3] Get medical

attention if symptoms occur.[3]

If swallowed: Clean mouth with water and drink plenty of water afterwards.[3] Call a

physician or poison control center immediately.

Spills: In case of a spill, evacuate the area. Wear appropriate PPE and contain the spill with

an inert absorbent material. Collect the absorbed material in a sealed container for disposal.

Visualizing Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of Iodoethane-
13C2, from initial preparation to emergency response.

Caption: Logical workflow for the safe handling of Iodoethane-13C2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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